Cas no 252662-43-4 (N-(5-iodo-1,3-thiazol-2-yl)acetamide)

• Product Name: N-(5-iodo-1,3-thiazol-2-yl)acetamide
• CAS No: 252662-43-4
• MF: C₅H₅IN₂OS
• MW: 268.075471639633
• CID: 913693
• PubChem ID: 17979791
• Update Time: 2025-05-22

N-(5-iodo-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-iodo-1,3-thiazol-2-yl)acetamide
• N-(5-Iodo-thiazol-2-yl)-acetamide
• 252662-43-4
• C5H5IN2OS
• E73967
• CS-0197085
• SCHEMBL1350381
• DB-067362
• MFCD09701411
• SB36196
• N-(5-Iodothiazol-2-yl)acetamide
• CKA66243
• DTXSID90591891
• BS-28227
• ZFCOZJCUBYEGAA-UHFFFAOYSA-N

• Inchi： 1S/C5H5IN2OS/c1-3(9)8-5-7-2-4(6)10-5/h2H,1H3,(H,7,8,9)
• InChI Key： ZFCOZJCUBYEGAA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(NC(C)=O)S1

Computed Properties

• Exact Mass: 267.91673g/mol
• Monoisotopic Mass: 267.91673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(5-iodo-1,3-thiazol-2-yl)acetamide

N-(5-Iodo-1,3-Thiazol-2-Yl)Acetamide: A Comprehensive Overview

N-(5-Iodo-1,3-thiazol-2-yl)acetamide (CAS No: 252662-43-4) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its thiazole ring substituted with an iodo group and an acetamide moiety, exhibits a diverse range of biological activities. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents, particularly in the treatment of cancer and neurodegenerative diseases.

The thiazole ring in N-(5-iodo-1,3-thiazol-2-yl)acetamide is a key structural feature that contributes to its bioactivity. Thiazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of the iodo group at the 5-position of the thiazole ring enhances the compound's electronic properties, making it more reactive and selective towards specific biological targets. This substitution pattern also plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent research has focused on the anti-cancer potential of N-(5-iodo-1,3-thiazol-2-yl)acetamide. Studies have demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation. For instance, the compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are critical for maintaining chromatin structure and gene expression. By inhibiting HDACs, N-(5-iodo-1,3-thiazol-2-yl)acetamide induces histone acetylation, leading to chromatin relaxation and reactivation of tumor suppressor genes.

In addition to its anti-cancer properties, N-(5-iodo-1,3-thiazol-2-yl)acetamide has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease (AD). AD is characterized by the accumulation of amyloid-beta (Aβ) plaques and neurofibrillary tangles in the brain. Recent studies have shown that this compound can inhibit the aggregation of Aβ peptides, thereby preventing the formation of toxic amyloid oligomers. The acetamide group in the molecule plays a significant role in stabilizing the structure of Aβ peptides and preventing their misfolding.

The synthesis of N-(5-iodo-1,3-thiazol-2-yl)acetamide involves a multi-step process that begins with the preparation of 5-aminothiazole derivatives. The amino group is then subjected to acetylation using acetyl chloride or other suitable acetylating agents to form the acetamide moiety. The introduction of the iodo group at the 5-position is achieved through iodination reactions under controlled conditions. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

Despite its promising biological activities, further research is needed to fully understand the mechanism of action and optimize its pharmacokinetic properties. Preclinical studies are currently underway to evaluate the safety and efficacy of N-(5-Iodo-thiazole-based compounds) in animal models of cancer and neurodegenerative diseases. These studies will provide valuable insights into their therapeutic potential and pave the way for clinical trials.

In conclusion, N-(5-Iodo-thiazole-based compounds), particularly CAS No: 252662434 (i.e., N-(5-Iodo-thiazole-based compounds)), represent a promising class of molecules with diverse biological activities. Their ability to target multiple biological pathways makes them attractive candidates for drug development. As research continues to uncover new applications for these compounds, they hold great potential for advancing modern medicine and improving patient outcomes.